1,2-Diamino-4-(2,5-dimethoxyphenyl)-imidazole

• Molecular Formula: C11H14N4O2
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 4-(2,5-dimethoxyphenyl)imidazole-1,2-diamine
• InChI: InChI=1S/C11H14N4O2/c1-16-7-3-4-10(17-2)8(5-7)9-6-15(13)11(12)14-9/h3-6H,13H2,1-2H3,(H2,12,14)
• InChI Key: YHIXIWLTPGDWDK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2=CN(C(=N2)N)N

Description

1,2-Diamino-4-(2,5-dimethoxyphenyl)-imidazole is a useful research compound. Its molecular formula is C11H14N4O2 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 26.1 g of 2-amino-1-benzylideneamino-4-(2,5-dimethoxyphenyl)-imidazole and 16.2 ml of hydrazine hydrate in 80 ml of diethylene glycol is stirred at 170° C. for 6 hours. After cooling, 400 ml of water are added to the reaction mixture. The product that has separated out is filtered off with suction, washed with water and recrystallized from 150 ml of ethanol. In that manner there is obtained the title compound, m.p. 159°-160° C., 1H-NMR (DMSO): δ=7.47 (d, 1H); 7.07 (s, 1H); 6.87 (d, 1H); 6.63 (q, 1H); 5.52 (s, 2H); 5.34 (s, 2H); 3.79 (s, 3H); 3.69 (s, 3H).